Cas no 2680749-44-2 (Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 2680749-44-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5648907
• PubChem ID: 165916352
• Update Time: 2025-06-08

Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate
• 2680749-44-2
• EN300-28281084
• Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C15H19NO3/c1-15(12-17)9-5-6-10-16(15)14(18)19-11-13-7-3-2-4-8-13/h2-5,7-9,17H,6,10-12H2,1H3
• InChI Key： JMVKECALXBEHHK-UHFFFAOYSA-N
• SMILES： OCC1(C)C=CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate

Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 2680749-44-2): A Comprehensive Overview

Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate, identified by the CAS number 2680749-44-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the tetrahydropyridine class, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxymethyl and carboxylate functional groups in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further investigation in drug discovery and development.

The tetrahydropyridine scaffold is a well-known motif in medicinal chemistry, often found in bioactive molecules targeting various physiological pathways. The specific substitution pattern in Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate introduces unique chemical properties that may contribute to its pharmacological effects. For instance, the hydroxymethyl group can participate in hydrogen bonding interactions, while the carboxylate moiety can engage in ionic interactions with biological targets. These features make the compound a promising candidate for modulating biological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies have shown that tetrahydropyridine derivatives can exhibit potent activity against enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and metabolic disorders. The structural features of Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate align well with these findings, suggesting potential therapeutic applications.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to interact with specific receptors has been observed in preliminary receptor binding assays. These results are particularly intriguing given the growing interest in targeted therapies for chronic diseases.

The synthesis of Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been employed to construct the desired tetrahydropyridine core with high efficiency and selectivity. These advancements not only enhance the accessibility of the compound but also open avenues for structural optimization.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing novel drug candidates. For instance, derivatives of this molecule could be designed to target specific enzymatic pathways involved in cancer metabolism or neurodegeneration. Such targeted approaches hold promise for addressing complex diseases that are currently difficult to treat effectively.

The safety profile of Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate is another critical aspect that warrants thorough investigation. Preliminary toxicology studies suggest that the compound exhibits low toxicity at moderate doses, making it a relatively safe candidate for further development. However, comprehensive toxicological assessments are necessary to fully understand its safety profile before clinical trials can be initiated.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging large datasets and advanced algorithms, researchers can predict the biological activity and pharmacokinetic properties of molecules with remarkable accuracy. This approach has already been applied to Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate, providing valuable insights into its potential therapeutic applications.

The future prospects for this compound are promising. Ongoing research aims to explore its full pharmacological potential through both experimental and computational methods. Collaborative efforts between academia and industry are essential to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like Benzyl 6-(hydroxymethyl)-6-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate are poised to play a crucial role in next-generation therapeutics.